Smifh2
Smifh2
SMIFH2 is an inhibitor of formin homology 2 (FH2) domains. It inhibits assembly of profilin-actin mediated by mouse formin mDia1(FH1FH2) with an IC50 value of approximately 15 μM. It also inhibits actin assembly mediated by FH1FH2 constructs of mDia2, C. elegans CYK-1, S. pombe Cdc12 or Fus1, or S. cerevisiae Bni1. SMIFH2 (25 μM) disassembles formin-dependent actin cables and contractile rings, but not Arp2/3-dependent actin patches, in fission yeast. It is cytotoxic to NIH3T3 fibroblasts (IC50 = 28 μM). SMIFH2 (10 μM) increases and decreases the percentage of NIH3T3 cells with thin and thick F-actin bundles, respectively.
The first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals
SMIFH2 is the first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals.
The first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals
SMIFH2 is the first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals.
Brand Name:
Vulcanchem
CAS No.:
340316-62-3
VCID:
VC0543436
InChI:
InChI=1S/C15H9BrN2O3S/c16-9-3-1-4-10(7-9)18-14(20)12(13(19)17-15(18)22)8-11-5-2-6-21-11/h1-8H,(H,17,19,22)/b12-8+
SMILES:
C1=CC(=CC(=C1)Br)N2C(=O)C(=CC3=CC=CO3)C(=O)NC2=S
Molecular Formula:
C15H9BrN2O3S
Molecular Weight:
377.2 g/mol
Smifh2
CAS No.: 340316-62-3
Cat. No.: VC0543436
Molecular Formula: C15H9BrN2O3S
Molecular Weight: 377.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | SMIFH2 is an inhibitor of formin homology 2 (FH2) domains. It inhibits assembly of profilin-actin mediated by mouse formin mDia1(FH1FH2) with an IC50 value of approximately 15 μM. It also inhibits actin assembly mediated by FH1FH2 constructs of mDia2, C. elegans CYK-1, S. pombe Cdc12 or Fus1, or S. cerevisiae Bni1. SMIFH2 (25 μM) disassembles formin-dependent actin cables and contractile rings, but not Arp2/3-dependent actin patches, in fission yeast. It is cytotoxic to NIH3T3 fibroblasts (IC50 = 28 μM). SMIFH2 (10 μM) increases and decreases the percentage of NIH3T3 cells with thin and thick F-actin bundles, respectively. The first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals SMIFH2 is the first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals. |
|---|---|
| CAS No. | 340316-62-3 |
| Molecular Formula | C15H9BrN2O3S |
| Molecular Weight | 377.2 g/mol |
| IUPAC Name | (5E)-1-(3-bromophenyl)-5-(furan-2-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C15H9BrN2O3S/c16-9-3-1-4-10(7-9)18-14(20)12(13(19)17-15(18)22)8-11-5-2-6-21-11/h1-8H,(H,17,19,22)/b12-8+ |
| Standard InChI Key | MVFJHEQDISFYIS-XYOKQWHBSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)Br)N2C(=O)/C(=C/C3=CC=CO3)/C(=O)NC2=S |
| SMILES | C1=CC(=CC(=C1)Br)N2C(=O)C(=CC3=CC=CO3)C(=O)NC2=S |
| Canonical SMILES | C1=CC(=CC(=C1)Br)N2C(=O)C(=CC3=CC=CO3)C(=O)NC2=S |
| Appearance | Solid powder |
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